![molecular formula C21H20N2O2 B5169555 2-phenyl-4-(1-piperidinylmethylene)-1,3(2H,4H)-isoquinolinedione](/img/structure/B5169555.png)
2-phenyl-4-(1-piperidinylmethylene)-1,3(2H,4H)-isoquinolinedione
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Overview
Description
2-phenyl-4-(1-piperidinylmethylene)-1,3(2H,4H)-isoquinolinedione, commonly known as PPD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. PPD is a synthetic compound that belongs to the family of isoquinoline derivatives and has been extensively studied for its unique properties and mechanism of action.
Scientific Research Applications
PPD has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. PPD has been shown to exhibit potent antitumor activity in various cancer cell lines, making it a promising candidate for cancer therapy. In addition, PPD has been shown to possess potent antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for various diseases such as Alzheimer's and Parkinson's disease. PPD has also been studied for its potential applications in the field of neuroscience, where it has been shown to modulate the activity of neurotransmitters such as dopamine and serotonin.
Mechanism of Action
The mechanism of action of PPD involves its ability to inhibit the activity of various enzymes such as topoisomerase and tyrosine kinase, which are involved in the regulation of cell growth and proliferation. In addition, PPD has been shown to modulate the activity of various signaling pathways such as the MAPK/ERK pathway, which is involved in the regulation of cell survival and apoptosis.
Biochemical and Physiological Effects:
PPD has been shown to exhibit potent antitumor activity by inducing apoptosis and inhibiting the proliferation of cancer cells. PPD has also been shown to possess potent antioxidant and anti-inflammatory properties, which can protect against oxidative stress and inflammation-induced damage. In addition, PPD has been shown to modulate the activity of various neurotransmitters such as dopamine and serotonin, which can affect mood and behavior.
Advantages and Limitations for Lab Experiments
PPD has several advantages for lab experiments, including its potency and selectivity towards various enzymes and signaling pathways. However, PPD has several limitations, including its low solubility in water and potential toxicity at high concentrations.
Future Directions
There are several potential future directions for the study of PPD, including its potential applications in the field of cancer therapy, neurodegenerative diseases, and inflammatory diseases. In addition, future studies could focus on the optimization of the synthesis method of PPD and the development of novel derivatives with improved properties and selectivity. Furthermore, the potential toxicity of PPD at high concentrations should be further investigated to ensure its safety and efficacy for clinical use.
Conclusion:
In conclusion, PPD is a synthetic compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications in various fields. PPD has been extensively studied for its potential applications in cancer therapy, neurodegenerative diseases, and inflammatory diseases. The mechanism of action of PPD involves its ability to inhibit the activity of various enzymes and signaling pathways, which can affect cell growth, survival, and proliferation. While PPD has several advantages for lab experiments, including its potency and selectivity, it also has several limitations, including its low solubility in water and potential toxicity at high concentrations. Future studies could focus on the optimization of the synthesis method of PPD and the development of novel derivatives with improved properties and selectivity.
Synthesis Methods
The synthesis of PPD involves the condensation reaction of 2-phenyl-1,3-indandione and piperidine in the presence of acetic anhydride. The reaction yields PPD as a yellow crystalline solid, which can be further purified using various methods such as recrystallization or column chromatography.
Properties
IUPAC Name |
(4E)-2-phenyl-4-(piperidin-1-ylmethylidene)isoquinoline-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O2/c24-20-18-12-6-5-11-17(18)19(15-22-13-7-2-8-14-22)21(25)23(20)16-9-3-1-4-10-16/h1,3-6,9-12,15H,2,7-8,13-14H2/b19-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTMPEXQOMNEMJS-XDJHFCHBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C=C2C3=CC=CC=C3C(=O)N(C2=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)/C=C/2\C3=CC=CC=C3C(=O)N(C2=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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